1-(1-benzyl-4-piperidinyl)-4-[(4-nitrophenyl)sulfonyl]piperazine oxalate

• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-4-(4-nitrophenyl)sulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C22H28N4O4S.C2H2O4/c27-26(28)21-6-8-22(9-7-21)31(29,30)25-16-14-24(15-17-25)20-10-12-23(13-11-20)18-19-4-2-1-3-5-19;3-1(4)2(5)6/h1-9,20H,10-18H2;(H,3,4)(H,5,6)
• InChI Key: VFJNZMBHGKKNKY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-])CC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C24H30N4O8S
• Molecular Weight: 534.6 g/mol

Description

1-(1-benzyl-4-piperidinyl)-4-[(4-nitrophenyl)sulfonyl]piperazine oxalate is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is commonly referred to as BPIP and has been studied extensively for its ability to interact with various biological targets.

Mechanism of Action

BPIP has been shown to act as a partial agonist at dopamine D2 receptors and a full agonist at serotonin 5-HT1A receptors. It has also been shown to inhibit the reuptake of dopamine and norepinephrine. These actions are thought to contribute to the antidepressant and anxiolytic effects of BPIP.
Biochemical and Physiological Effects:
BPIP has been shown to have a variety of biochemical and physiological effects. It has been shown to increase levels of dopamine and norepinephrine in the brain, which may contribute to its antidepressant effects. BPIP has also been shown to decrease levels of the stress hormone cortisol, which may contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

BPIP has several advantages for use in laboratory experiments. It is a highly selective compound that can be used to study specific biological targets. It is also relatively easy to synthesize, making it readily available for research purposes. However, BPIP has some limitations, including its potential toxicity and the need for further studies to fully understand its pharmacological properties.

Future Directions

There are several future directions for research involving BPIP. One area of interest is its potential as an antidepressant and anxiolytic agent. Further studies are needed to fully understand its mechanism of action and potential therapeutic applications. Another area of interest is its potential as a tool for studying dopamine and serotonin receptors. BPIP may also have potential as a treatment for addiction and other psychiatric disorders. Further research is needed to fully explore the potential of BPIP in these areas.

Scientific Research Applications

BPIP has been extensively studied for its potential pharmacological properties. It has been shown to interact with various biological targets, including dopamine receptors, serotonin receptors, and adrenergic receptors. Studies have also shown that BPIP has potential as an antidepressant, antipsychotic, and anxiolytic agent.